2-[(1-Benzylpiperidin-4-yl)methyl]-5,6-dimethoxyindene-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound, also known as 2-[(1-Benzylpiperidin-4-yl)methyl]-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one, has a molecular weight of 379.5 . It is a solid substance at room temperature . The IUPAC name for this compound is 2-[(1-benzyl-4-piperidinyl)methyl]-5,6-dimethoxy-1-indanone .
Molecular Structure Analysis
The InChI code for this compound is 1S/C24H29NO3/c1-27-22-14-19-13-20 (24 (26)21 (19)15-23 (22)28-2)12-17-8-10-25 (11-9-17)16-18-6-4-3-5-7-18/h3-7,14-15,17,20H,8-13,16H2,1-2H3 . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound has a boiling point of 527.9°C at 760 mmHg and a melting point of 207°C . It is stored in a dry, sealed environment at room temperature .Scientific Research Applications
Catalytic Hydrogenation and Catalyst Optimization
Research has explored the catalytic hydrogenation of 2-[(1-benzylpiperidin-4-yl)methyl]-5,6-dimethoxyindene-1,3-dione, focusing on catalyst screening and optimizing reaction conditions. A study by Samardžić, Z. M. et al. (2012) investigated this compound's hydrogenation in a batch-slurry reactor using a 5% Pt/C catalyst. They found that the catalytic activity increased with catalyst loading, temperature, and solvent polarity. This study emphasizes the potential of 5% Pt/C as a promising catalyst due to its high selectivity and maintained activity over successive runs (Samardžić & Zrnčević, 2012).
Fractal Analysis of Catalyst Surface Morphologies
Jelčić, Ž. et al. (2013) conducted a fractal analysis of catalyst surface morphologies in the hydrogenation process of the same compound. They utilized fractal catalysts to alter the catalytic activity, discovering that the most active and selective catalyst had an intermediate fractal surface dimension. This study provides insights into how catalyst surface morphologies can impact the hydrogenation process (Jelčić et al., 2013).
Fractal-like and Weibull Model Kinetics
Another aspect of the hydrogenation process was explored by Jelčić, Ž. et al. (2016), focusing on fractal-like and Weibull model kinetics. They studied the influence of solvents and reaction conditions on the hydrogenation over a 5% Pt/C industrial catalyst. The research highlighted the relationship between solvent properties and fractal kinetic parameters, providing deeper understanding of the process kinetics (Jelčić et al., 2016).
Synthesis and Acetylcholinesterase Inhibition
Research by Iimura, Y. et al. (1989) involved the synthesis of a related compound, 1-benzyl-4-[(5,6-dimethoxy[2-14C]-1-indanon)-2-yl]-methylpiperidine hydrochloride, as an acetylcholinesterase inhibitor. This study contributes to the understanding of the pharmacokinetic profiles of acetylcholinesterase inhibitors (Iimura et al., 1989).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
CAS RN |
1246814-90-3 |
---|---|
Molecular Formula |
C24H30ClNO3 |
Molecular Weight |
418.935 |
IUPAC Name |
2-[(1-benzylpiperidin-4-yl)methyl]-5,6-dimethoxyindene-1,3-dione |
InChI |
InChI=1S/C24H27NO4/c1-28-21-13-18-19(14-22(21)29-2)24(27)20(23(18)26)12-16-8-10-25(11-9-16)15-17-6-4-3-5-7-17/h3-7,13-14,16,20H,8-12,15H2,1-2H3/i20+1,23+1,24+1 |
InChI Key |
XWAIAVWHZJNZQQ-RPXFAUAJSA-N |
SMILES |
COC1=C(C=C2C(=C1)C(=O)C(C2=O)CC3CCN(CC3)CC4=CC=CC=C4)OC |
synonyms |
2,3-Dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-1H-inden-1-one-13C3 Hydrochloride; Aricept-13C3; Aricept D-13C3; BNAG-13C3; E 2020-13C3; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.